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Compound of Interest

Compound Name: 5-Carbethoxy-2-thiouracil

Cat. No.: B1220596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility and stability

data for 5-Carbethoxy-2-thiouracil, a heterocyclic compound of interest in medicinal chemistry

and drug development. The information presented herein is intended to support research and

development activities by providing key physicochemical properties, experimental

methodologies, and insights into its biological context.

Core Physicochemical Properties
5-Carbethoxy-2-thiouracil, also known as ethyl 4-oxo-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-

carboxylate, is a pyrimidine derivative with the molecular formula C₇H₈N₂O₃S.

Table 1: Physicochemical Data for 5-Carbethoxy-2-thiouracil

Property Value Reference

Molecular Weight 200.21 g/mol N/A

Melting Point 249-255 °C (decomposes) N/A

pKa 6.43 ± 0.25 N/A

Water Solubility (25 °C) 1.596 g/L N/A
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Solubility Profile
The solubility of a compound is a critical parameter in drug development, influencing its

bioavailability and formulation. The available data for 5-Carbethoxy-2-thiouracil indicates the

following:

Table 2: Solubility of 5-Carbethoxy-2-thiouracil in Various Solvents

Solvent Solubility Reference

Water (25 °C) 1.596 g/L N/A

Dimethyl Sulfoxide (DMSO) Completely Soluble N/A

N,N-Dimethylformamide (DMF) Completely Soluble N/A

Acetone Partially Soluble N/A

Acetonitrile Partially Soluble N/A

Ethanol Partially Soluble N/A

Ethyl Acetate Partially Soluble N/A

Stability Data
Currently, detailed quantitative stability data for 5-Carbethoxy-2-thiouracil under various

conditions (e.g., pH, temperature, light) is limited in publicly available literature. General

observations suggest that the compound is stable under normal laboratory storage conditions.

However, for rigorous drug development, comprehensive stability studies are essential.

Experimental Protocols
While specific experimental protocols for determining the solubility and stability of 5-
Carbethoxy-2-thiouracil were not found in the reviewed literature, the following are

generalized methods commonly employed for pyrimidine derivatives that can be adapted.

Protocol for Determining Aqueous Solubility (Shake-
Flask Method)
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This method is a standard approach for determining the thermodynamic equilibrium solubility of

a compound.

Workflow for Shake-Flask Solubility Determination
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Preparation

Equilibration

Sampling & Analysis

Calculation

Weigh excess 5-Carbethoxy-2-thiouracil

Add to a known volume of purified water in a sealed vial

Agitate at a constant temperature (e.g., 25°C) for a defined period (e.g., 24-48 hours)

Allow undissolved solid to settle

Withdraw an aliquot of the supernatant

Filter the aliquot (e.g., using a 0.22 µm syringe filter)

Dilute the filtrate with a suitable solvent

Analyze the concentration using a validated analytical method (e.g., UV-Vis spectrophotometry or HPLC)

Calculate solubility based on the measured concentration and dilution factor

Click to download full resolution via product page

Caption: Workflow for determining aqueous solubility using the shake-flask method.
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Protocol for Stability Assessment: Forced Degradation
Study
Forced degradation studies are crucial for identifying potential degradation products and

understanding the intrinsic stability of a drug substance.

Workflow for a Forced Degradation Study
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Sample Preparation

Stress Conditions

Analysis

Evaluation

Prepare stock solutions of 5-Carbethoxy-2-thiouracil in a suitable solvent

Acidic Hydrolysis (e.g., 0.1 N HCl, elevated temperature) Basic Hydrolysis (e.g., 0.1 N NaOH, elevated temperature) Oxidative Degradation (e.g., 3% H₂O₂, room temperature) Thermal Degradation (e.g., solid state at elevated temperature) Photolytic Degradation (e.g., exposure to UV light)

At specified time points, withdraw samples

Neutralize samples if necessary

Analyze by a stability-indicating HPLC method to separate the parent compound from degradation products

Quantify the remaining parent compound and any major degradation products

Determine the degradation pathways
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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